3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95%
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Overview
Description
3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, also known as 4-TFMPB, is an organic compound that has been studied for its potential applications in various scientific fields. This compound is a fluorinated derivative of benzoic acid, and is a white solid at room temperature. It has a melting point of 71-73°C and a boiling point of 210°C. 4-TFMPB has been found to be a useful reagent in organic synthesis, and has been used in a variety of scientific research applications.
Scientific Research Applications
3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, in the synthesis of polymers, and in the study of its biochemical and physiological effects. It has also been used to study the effects of fluorinated compounds on the environment, and as a reagent in organic synthesis.
Mechanism of Action
The exact mechanism of action of 3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins. This inhibition of cyclooxygenase may lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% have not been extensively studied. However, it is believed that the compound may have anti-inflammatory and analgesic properties. It has also been suggested that the compound may have antioxidant and anticancer effects.
Advantages and Limitations for Lab Experiments
3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is easy to synthesize and purify, and it is relatively inexpensive. It is also relatively non-toxic and has a low melting point, making it ideal for use in a variety of laboratory applications. However, 3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is not very soluble in water, which can limit its use in some experiments.
Future Directions
In the future, 3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% may be used to develop new pharmaceuticals and polymers. It may also be used to study the biochemical and physiological effects of fluorinated compounds on the environment. Additionally, further research may be conducted to better understand the mechanism of action of 3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% and to explore its potential applications in medicine and other fields.
Synthesis Methods
3-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized through the reaction of 4-trifluoromethoxybenzaldehyde with potassium fluoride and sulfuric acid. This reaction produces a yellow precipitate, which is then filtered and recrystallized to produce a white solid. The recrystallization process can also be used to purify the compound, as it can remove impurities from the reaction mixture.
properties
IUPAC Name |
3-fluoro-4-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F4O3/c15-12-7-9(13(19)20)3-6-11(12)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIYQTZDIOQWKEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)F)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681319 |
Source
|
Record name | 2-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60681319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261765-09-6 |
Source
|
Record name | 2-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60681319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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